Cas no 941959-04-2 (N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(3,4-dimethoxyphenyl)ethanediamide)

• Product Name: N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(3,4-dimethoxyphenyl)ethanediamide
• CAS No: 941959-04-2
• MF: C₂₈H₃₂N₄O₄
• MW: 488.578086853027
• CID: 5502027
• PubChem ID: 16803900
• Update Time: 2025-05-19

N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(3,4-dimethoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(3,4-dimethoxyphenyl)-N2-(2-(4-(dimethylamino)phenyl)-2-(indolin-1-yl)ethyl)oxalamide
• N-[2-(2,3-dihydroindol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N'-(3,4-dimethoxyphenyl)oxamide
• 941959-04-2
• N'-[2-(2,3-dihydro-1H-indol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-N-(3,4-dimethoxyphenyl)ethanediamide
• AKOS024678472
• F2762-0509
• N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(3,4-dimethoxyphenyl)ethanediamide

• Inchi： 1S/C28H32N4O4/c1-31(2)22-12-9-20(10-13-22)24(32-16-15-19-7-5-6-8-23(19)32)18-29-27(33)28(34)30-21-11-14-25(35-3)26(17-21)36-4/h5-14,17,24H,15-16,18H2,1-4H3,(H,29,33)(H,30,34)
• InChI Key： BPRXTMYPVAJWFS-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC(=C(C=1)OC)OC)=O)NCC(C1C=CC(=CC=1)N(C)C)N1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 488.24235551g/mol
• Monoisotopic Mass: 488.24235551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 83.1Ų

Additional information on N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(3,4-dimethoxyphenyl)ethanediamide

Introduction to N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(3,4-dimethoxyphenyl)ethanediamide (CAS No. 941959-04-2)

N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(3,4-dimethoxyphenyl)ethanediamide, identified by its CAS number 941959-04-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a complex structure with multiple functional groups, has garnered attention due to its potential applications in drug discovery and therapeutic development.

The molecular framework of N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(3,4-dimethoxyphenyl)ethanediamide incorporates several key pharmacophores that are known to interact with biological targets. The presence of an indole moiety, a dimethylamino group, and dimethoxyphenyl groups suggests a multifaceted interaction potential with enzymes and receptors. These structural elements are often exploited in the design of bioactive molecules to modulate specific biological pathways.

In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. Indole compounds are well-documented for their roles in various physiological processes, including neurotransmission, immune responses, and antioxidant mechanisms. The specific substitution pattern in N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(3,4-dimethoxyphenyl)ethanediamide may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

The dimethylamino group in the molecule is another critical feature that enhances its potential as a pharmacological agent. This group is known to influence the lipophilicity and solubility of compounds, which are crucial factors in drug design. Additionally, the dimethoxyphenyl moiety can contribute to hydrogen bonding interactions, further stabilizing the binding affinity between the compound and its target.

Recent studies have highlighted the importance of polyamine derivatives in medicinal chemistry. Polyamines are naturally occurring organic compounds that play essential roles in cellular processes. The structure of N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(3,4-dimethoxyphenyl)ethanediamide includes multiple amine functionalities, which may enhance its ability to interact with biological targets. This characteristic makes it a valuable scaffold for developing novel therapeutic agents.

The synthesis of N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(3,4-dimethoxyphenyl)ethanediamide involves multi-step organic reactions that require precise control over reaction conditions. The indole ring is typically synthesized via the Bischler-Napieralski reaction or the Fischer indole synthesis. The subsequent introduction of the dimethylamino and dimethoxyphenyl groups involves nucleophilic substitution reactions or cross-coupling techniques such as Suzuki-Miyaura coupling.

The pharmacokinetic properties of this compound are also of great interest. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining the efficacy and safety of a drug candidate. The structural features of N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(3,4-dimethoxyphenyl)ethanediamide may influence its solubility and permeability across biological membranes, which are critical parameters in drug development.

In vitro and in vivo studies are essential for evaluating the potential therapeutic effects of N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(3,4-dimethoxyphenyl)ethanediamide. These studies can provide insights into its mechanism of action and identify any potential side effects. The compound's interaction with enzymes and receptors can be studied using techniques such as enzyme inhibition assays and receptor binding assays.

The development of new drugs is a complex process that involves extensive research and testing. N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(3,4-dimethoxyphenyl)ethanediamide represents an exciting avenue for further exploration in drug discovery. Its unique structural features and potential biological activities make it a compelling candidate for developing novel therapeutic agents.

The future directions for research on N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(3,4-dimethoxyphenyl)ethanediamide include optimizing its synthesis for scalability and exploring its pharmacological properties in greater detail. Additionally, computational studies using molecular modeling techniques can help predict its interactions with biological targets and guide the design of derivatives with enhanced activity.

In conclusion, N'-2-(2,3-dihydro-1H-indol-1-yl)-2-4-(dimethylamino)phenylethyl-N-(3,4-dimethoxyphenyl)ethanediamide (CAS No. 941959-04-2) is a promising compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for developing new therapeutic agents. Further research is warranted to fully elucidate its pharmacological properties and explore its applications in medicine.